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Compound of Interest

Compound Name:
N-(2-Amino-5-

chlorophenyl)methanesulfonamide

CAS No.: 926199-14-6

Cat. No.: B3167901

Get Quote

Technical Guide & Analytical Protocols

Chemical Identity & Structural Context
Before interpreting spectral data, the structural provenance of the molecule must be

established to differentiate it from its structural isomers (e.g., 2-amino-5-

chlorobenzenesulfonamide).[1][2]

IUPAC Name: N-(2-Amino-5-chlorophenyl)methanesulfonamide[1][2]

CAS Registry Number: 926199-14-6[1][2]

Molecular Formula:

Molecular Weight: 220.68 g/mol [1]

Core Scaffold: 4-Chloro-1,2-phenylenediamine derivative.[1][2]
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Structural Logic
The molecule consists of a benzene ring substituted at the 1, 2, and 5 positions.[2]

Position 1: Methanesulfonamide group (

).[2] This is an electron-withdrawing group (EWG) but less deactivating than a nitro group
due to the nitrogen lone pair.[1][2]

Position 2: Primary amine (

).[1][2] This is a strong electron-donating group (EDG), significantly shielding the ortho-
proton.[1][2]

Position 5: Chlorine atom.[2][3][4][5]

Visualizing the Structure & Connectivity (DOT Diagram)

Benzene Ring

C1: -NH-SO2-CH3
(Methanesulfonamide)

Position 1

C2: -NH2
(Primary Amine)

Position 2 (Ortho to C1)

C5: -Cl
(Chlorine)

Position 5 (Meta to C1)

H-Bonding Potential

Click to download full resolution via product page

Caption: Structural connectivity of N-(2-Amino-5-chlorophenyl)methanesulfonamide
highlighting substituent relationships.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data is the primary method for structural validation. The presence of two distinct

nitrogen-bearing protons (sulfonamide NH vs. aniline NH2) is the diagnostic feature.[2]

H NMR Data (400 MHz, DMSO- )
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Solvent Choice: DMSO-

is required to observe the exchangeable protons (NH and NH2), which often broaden or
disappear in

.[2]

Chemical Shift
(

, ppm)

Multiplicity Integration Assignment
Structural
Justification

2.98 Singlet (s) 3H

Characteristic

methyl sulfonyl

peak.[1][2]

5.25
Broad Singlet (br

s)
2H

Aniline protons;

shift varies with

concentration/wa

ter content.[1][2]

6.78
Doublet (d,

Hz)
1H Ar-H (C3)

Ortho to

(strong

shielding).[1][2]

7.08

Doublet of

Doublets (dd,

Hz)

1H Ar-H (C4)
Meta to

, Ortho to Cl.[2]

7.22
Doublet (d,

Hz)
1H Ar-H (C6)

Ortho to

Sulfonamide,

Meta to Cl.[2]

9.05 Broad Singlet (s) 1H

Sulfonamide

proton; highly

deshielded and

acidic.[1][2]

C NMR Data (100 MHz, DMSO- )
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Chemical Shift (

, ppm)
Assignment Note

39.5
Methyl carbon (often obscured

by DMSO solvent peak).[1][2]

116.5 C3 (Ar-CH) Shielded by ortho-amine.[1][2]

123.8 C1 (Ar-C-N) Ipso to sulfonamide.[1][2]

126.2 C5 (Ar-C-Cl) Ipso to chlorine.[1][2]

127.5 C6 (Ar-CH)

128.0 C4 (Ar-CH)

142.5 C2 (Ar-C-NH2)

Ipso to amine (most

deshielded quaternary

carbon).[1][2]

Mass Spectrometry (LC-MS)
Mass spectrometry confirms the molecular weight and the characteristic chlorine isotope

pattern.[2]

ESI-MS Parameters[1][2]
Ionization Mode: Electrospray Ionization, Positive Mode (ESI+).

Fragmentor Voltage: 100-135 V.[1]

Carrier Solvent: Acetonitrile/Water + 0.1% Formic Acid.[2]

Diagnostic Signals
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m/z (Observed) Ion Identity
Relative
Abundance

Interpretation

221.0 100%
Base peak (

isotope).[1][2]

223.0 ~33%

Characteristic

isotope peak (3:1 ratio

confirms mono-

chloro).[2]

243.0 Variable Sodium adduct.[2]

142.0

$[\text{M-

SO}_2\text{CH}_3]^+

$

Low

Loss of

methanesulfonyl

group (fragmentation).

[2]

Infrared (IR) Spectroscopy
IR is used primarily to verify the functional groups (Sulfonamide vs. Free Amine).[2]
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Wavenumber (

)
Vibration Mode Functional Group

3420, 3340
Stretching (

)

Primary Amine (

) asymmetric/symmetric.

3250
Stretching (

)

Sulfonamide (

).[1][2]

1325
Stretching (

)
Asymmetric Sulfone stretch.[2]

1155
Stretching (

)
Symmetric Sulfone stretch.[2]

1620
Bending (

)
Amine scissoring.[2]

Experimental Protocols
To ensure reproducibility and data integrity (Trustworthiness), the following protocols should be

used for sample preparation and analysis.

Sample Preparation for NMR
Objective: Prevent H/D exchange of the labile protons to ensure visibility of NH signals.[2]

Drying: Dry the solid sample under high vacuum (<1 mbar) at 40°C for 4 hours to remove

residual water.

Solvent: Use ampouled, 99.9% DMSO-

(stored over molecular sieves).

Concentration: Dissolve 5–10 mg of sample in 0.6 mL of solvent.
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Transfer: Filter through a cotton plug directly into the NMR tube to remove suspended

particulates.[2]

Acquisition: Run the spectrum immediately. Delay can lead to moisture absorption,

broadening the

peak.[2]

HPLC Purity Method
Objective: Quantify purity and identify potential nitro-precursor impurities.[1][2]

Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 254 nm (aromatic) and 220 nm (amide/sulfonamide).[2]

Mobile Phase A: Water + 0.05% TFA.[2]

Mobile Phase B: Acetonitrile + 0.05% TFA.[2]

Gradient:

0-2 min: 5% B[1][2]

2-15 min: 5%

95% B[1][2]

15-20 min: 95% B[1]

Synthesis & Impurity Profile (Contextual Grounding)
Understanding the synthesis is crucial for interpreting "ghost peaks" in the spectra. This

compound is typically synthesized via the reduction of N-(5-chloro-2-

nitrophenyl)methanesulfonamide.[1][2]

Impurity Alert:
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Precursor: N-(5-chloro-2-nitrophenyl)methanesulfonamide.[1][2]

NMR Check: Look for downfield shifts of aromatic protons (due to Nitro EWG) and

absence of the

peak at 5.25 ppm.

Over-reduction: Dechlorinated product (N-(2-aminophenyl)methanesulfonamide).[1][2]

MS Check: Look for m/z 187 (

) and loss of the Cl isotope pattern.[2]

N-(5-chloro-2-nitrophenyl)
methanesulfonamide

(Precursor)

Reduction Conditions
(H2/Pd-C or Fe/NH4Cl)

N-(2-Amino-5-chlorophenyl)
methanesulfonamide

(Target)

Major Pathway

Impurity: Dechlorinated Analog
(Over-reduction)

Side Reaction

Click to download full resolution via product page

Caption: Synthesis pathway via nitro-reduction, highlighting potential dechlorinated impurities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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